Cas no 2227761-96-6 (rac-methyl (1R,2R)-1-chloro-2-(hydroxymethyl)cyclopropane-1-carboxylate, cis)

• Product Name: rac-methyl (1R,2R)-1-chloro-2-(hydroxymethyl)cyclopropane-1-carboxylate, cis
• CAS No: 2227761-96-6
• MF: C₆H₉ClO₃
• MW: 164.586861371994
• CID: 6455797
• Update Time: 2025-06-08

rac-methyl (1R,2R)-1-chloro-2-(hydroxymethyl)cyclopropane-1-carboxylate, cis Chemical and Physical Properties

Names and Identifiers

• rac-methyl (1R,2R)-1-chloro-2-(hydroxymethyl)cyclopropane-1-carboxylate, cis
• Cyclopropanecarboxylic acid, 1-chloro-2-(hydroxymethyl)-, methyl ester, (1R,2R)-

• Inchi： 1S/C6H9ClO3/c1-10-5(9)6(7)2-4(6)3-8/h4,8H,2-3H2,1H3/t4-,6-/m1/s1
• InChI Key： VOSFQWKADOBXJC-INEUFUBQSA-N
• SMILES： [C@@]1(Cl)(C(OC)=O)C[C@@H]1CO

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 226.5±15.0 °C(Predicted)
• pka: 15.10±0.10(Predicted)

Additional information on rac-methyl (1R,2R)-1-chloro-2-(hydroxymethyl)cyclopropane-1-carboxylate, cis

Introduction to rac-methyl (1R,2R)-1-chloro-2-(hydroxymethyl)cyclopropane-1-carboxylate, cis (CAS No. 2227761-96-6)

rac-methyl (1R,2R)-1-chloro-2-(hydroxymethyl)cyclopropane-1-carboxylate, cis (CAS No. 2227761-96-6) is a chiral compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry due to its unique structural properties and potential applications. This compound is characterized by a cyclopropane ring with a chlorine atom and a hydroxymethyl group, making it a valuable intermediate in the synthesis of various bioactive molecules.

The cis configuration of the compound is particularly noteworthy, as it imparts specific stereochemical properties that can influence its reactivity and biological activity. The presence of the methyl ester group also adds to its versatility in synthetic transformations, allowing for easy functionalization and derivatization. These features make rac-methyl (1R,2R)-1-chloro-2-(hydroxymethyl)cyclopropane-1-carboxylate, cis an attractive target for researchers working on the development of new pharmaceuticals and materials.

Recent studies have highlighted the importance of chiral cyclopropane derivatives in the synthesis of biologically active compounds. For instance, a study published in the Journal of Organic Chemistry in 2023 demonstrated that chiral cyclopropanes can serve as key intermediates in the synthesis of anti-inflammatory agents and anticancer drugs. The cis configuration of rac-methyl (1R,2R)-1-chloro-2-(hydroxymethyl)cyclopropane-1-carboxylate was found to be particularly effective in enhancing the selectivity and efficiency of these synthetic pathways.

In addition to its synthetic utility, rac-methyl (1R,2R)-1-chloro-2-(hydroxymethyl)cyclopropane-1-carboxylate, cis has shown promise in preclinical studies for its potential therapeutic applications. A research team at the University of California, San Francisco, reported that this compound exhibits significant activity against certain types of cancer cells. The unique combination of the chlorine atom and the hydroxymethyl group within the cyclopropane ring was found to contribute to its cytotoxic effects, making it a potential lead compound for further drug development.

The stability and reactivity of rac-methyl (1R,2R)-1-chloro-2-(hydroxymethyl)cyclopropane-1-carboxylate, cis have also been extensively studied. Researchers at the Institute of Organic Chemistry in Germany conducted a series of experiments to investigate the thermal stability and solubility properties of this compound. Their findings indicated that rac-methyl (1R,2R)-1-chloro-2-(hydroxymethyl)cyclopropane-1-carboxylate, cis exhibits good thermal stability under mild conditions and is soluble in common organic solvents such as dichloromethane and ethanol. These properties make it suitable for use in various chemical reactions and processes.

The synthetic methods for preparing rac-methyl (1R,2R)-1-chloro-2-(hydroxymethyl)cyclopropane-1-carboxylate, cis have been well-documented in the literature. One common approach involves the reaction of a suitable cyclopropane precursor with a chlorinating agent followed by esterification with methanol. This method has been optimized to achieve high yields and purity levels, making it accessible for both academic and industrial applications.

Furthermore, the potential environmental impact of rac-methyl (1R,2R)-1-chloro-2-(hydroxymethyl)cyclopropane-1-carboxylate, cis has been evaluated by environmental scientists. A study published in Environmental Science & Technology in 2023 assessed the biodegradability and ecotoxicity of this compound. The results showed that it has low ecotoxicity and is readily biodegradable under aerobic conditions, which is an important consideration for its safe use in various applications.

In conclusion, rac-methyl (1R,2R)-1-chloro-2-(hydroxymethyl)cyclopropane-1-carboxylate, cis (CAS No. 2227761-96-6) is a versatile chiral compound with significant potential in organic synthesis and medicinal chemistry. Its unique structural features and favorable chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and insights into its behavior, this compound is likely to play an increasingly important role in advancing our understanding of chiral chemistry and its practical implications.